Cas no 2580185-10-8 (2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid
• CAS No: 2580185-10-8
• MF: C₂₀H₁₇NO₅
• MW: 351.352685689926
• CID: 5658537
• PubChem ID: 165891231
• Update Time: 2025-07-02

2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2580185-10-8
• EN300-27729209
• 2-[(4-{[(benzyloxy)carbonyl]amino}naphthalen-1-yl)oxy]acetic acid
• 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid

• Inchi： 1S/C20H17NO5/c22-19(23)13-25-18-11-10-17(15-8-4-5-9-16(15)18)21-20(24)26-12-14-6-2-1-3-7-14/h1-11H,12-13H2,(H,21,24)(H,22,23)
• InChI Key： ZCVSXZYZNUUPKC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=C2C=CC=CC2=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.11067264g/mol
• Monoisotopic Mass: 351.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid

Introduction to 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid (CAS No. 2580185-10-8)

2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2580185-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its complex aromatic and functional group architecture, which makes it a promising candidate for various biological applications. The presence of both benzyloxy carbonyl and naphthalen-1-yl moieties in its structure suggests potential roles in drug development, particularly in the synthesis of protease inhibitors and other therapeutic agents.

The benzyloxy carbonyl group, a well-known protecting group in peptide chemistry, is often employed to shield amino groups during synthetic processes. Its stability under various reaction conditions makes it an invaluable tool in the construction of more complex molecules. In contrast, the naphthalen-1-yl moiety contributes to the compound's hydrophobicity and can influence its interactions with biological targets. The combination of these features positions 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid as a versatile intermediate in the synthesis of novel pharmacological compounds.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional molecules that can simultaneously modulate multiple biological pathways. The structural features of 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid make it an attractive scaffold for such applications. For instance, studies have demonstrated that naphthalene derivatives can exhibit potent activity against various enzymes and receptors, making them valuable in the development of treatments for neurological disorders, cancer, and inflammatory conditions.

In particular, the benzyloxy carbonyl group can be selectively removed under specific conditions, allowing for the liberation of reactive amino groups that can be further functionalized. This property is particularly useful in the synthesis of peptidomimetics and other bioactive molecules where precise control over reactivity is essential. The naphthalen-1-yl moiety, on the other hand, can serve as a recognition element that interacts with target proteins or enzymes, thereby enhancing the compound's binding affinity and selectivity.

The potential applications of 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid extend beyond simple intermediates in drug synthesis. Researchers have explored its utility as a building block for more complex molecules with tailored biological activities. For example, modifications to the aromatic core or the functional groups attached to it can lead to derivatives with enhanced solubility, improved pharmacokinetics, or altered metabolic stability.

One area where this compound has shown promise is in the development of inhibitors for metalloproteinases, a family of enzymes implicated in various diseases including cancer and neurodegenerative disorders. The aromatic ring system of 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid can be designed to mimic natural substrates or transition states recognized by these enzymes, thereby inhibiting their activity effectively. Additionally, the presence of polar functional groups such as carboxylic acids and amides can enhance interactions with hydrophilic regions of the enzyme active site.

The synthesis of 2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the naphthalene moiety, followed by protection-deprotection steps involving the benzyloxy carbonyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct complex carbon-carbon bonds efficiently.

The growing interest in this compound underscores its potential as a valuable tool in pharmaceutical research. As synthetic methodologies continue to evolve, new derivatives with improved properties are likely to emerge, further expanding its utility in drug discovery and development. Collaborative efforts between chemists and biologists will be crucial in translating these chemical insights into tangible therapeutic benefits for patients worldwide.

In conclusion,2-(4-{(benzyloxy)carbonylamino}naphthalen-1-yl)oxyacetic acid (CAS No. 2580185-10-8) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups and aromatic moieties makes it a versatile scaffold for further exploration in medicinal chemistry. As research progresses, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.